Cas no 56564-65-9 (3-Pentanone, 2-(2-quinolinyl)-)

3-Pentanone, 2-(2-quinolinyl)- structure
56564-65-9 structure
Product Name:3-Pentanone, 2-(2-quinolinyl)-
CAS No:56564-65-9
MF:C14H15NO
MW:213.275003671646
CID:1599585
Update Time:2024-09-12

3-Pentanone, 2-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-(2-quinolinyl)-
    • Inchi: 1S/C14H15NO/c1-3-14(16)10(2)12-9-8-11-6-4-5-7-13(11)15-12/h4-10H,3H2,1-2H3
    • InChI Key: PGVJANNANMOVKM-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC2C(N=1)=CC=CC=2)C(=O)CC

Computed Properties

  • Exact Mass: 213.11545

Experimental Properties

  • Density: 1.082±0.06 g/cm3(Predicted)
  • Boiling Point: 326.1±17.0 °C(Predicted)
  • PSA: 29.96
  • pka: 4.17±0.61(Predicted)

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